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A note on nomenclature: This document focuses on Ethylenediaminetetraacetic Acid (EDTA).
Initial searches for "Redta" did not yield a known chemical compound, suggesting a possible
typographical error. Given the relevance of EDTA in research, drug development, and science,
this guide proceeds under the assumption that the intended subject was EDTA.

Ethylenediaminetetraacetic acid (EDTA) is an aminopolycarboxylic acid with the chemical
formula [CH2N(CH2CO2zH)2]2.[1] First synthesized in 1935 by Ferdinand Minz, this colorless,
water-soluble solid has become an indispensable chelating agent in various industrial, medical,
and scientific applications.[1][2][3] Its remarkable ability to form stable, water-soluble
complexes with metal ions makes it a subject of significant interest for researchers, scientists,
and drug development professionals.[2][4][5]

Chemical Structure and Properties

EDTA's structure is characterized by two amino groups and four carboxylic acid groups, which
act as electron pair donors.[4] This hexadentate ligand can form up to six coordination bonds
with a single metal ion, creating a highly stable, cage-like structure.[2][6][7] The strength of
these complexes is a key feature of EDTA's functionality.[4]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1230212#bc-rfq
https://www.benchchem.com/product/b1230212/docs?utm_src=pdf-body#an-in-depth-technical-guide-on-ethylenediaminetetraacetic-acid-edta
https://en.wikipedia.org/wiki/Ethylenediaminetetraacetic_acid
https://en.wikipedia.org/wiki/Ethylenediaminetetraacetic_acid
http://www.educhimica.it/FERMILAB/attachments/065_BARBIERATO%20-%2039.%20Etyilenediaminetetracetic%20Acid.pdf
https://www.bocsci.com/blog/application-of-edta-in-experimental-research-and-molecular-biology/
http://www.educhimica.it/FERMILAB/attachments/065_BARBIERATO%20-%2039.%20Etyilenediaminetetracetic%20Acid.pdf
https://www.nbinno.com/article/other-organic-chemicals/edta-synthesis-chemical-properties-jn
https://synapse.patsnap.com/article/what-is-the-mechanism-of-disodium-edetate
https://www.nbinno.com/article/other-organic-chemicals/edta-synthesis-chemical-properties-jn
http://www.educhimica.it/FERMILAB/attachments/065_BARBIERATO%20-%2039.%20Etyilenediaminetetracetic%20Acid.pdf
https://www.jove.com/science-education/v/14572/edta-chemistry-and-properties
https://www.brainkart.com/article/Chemistry-and-Properties-of-EDTA_29663/
https://www.nbinno.com/article/other-organic-chemicals/edta-synthesis-chemical-properties-jn
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230212?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The industrial synthesis of EDTA is primarily achieved through the reaction of ethylenediamine,
formaldehyde, and a cyanide source like sodium cyanide.[1][4][8] This process yields the
tetrasodium salt of EDTA, which can then be converted to the acidic form.[1][8] An older
method, no longer in commercial use, involved the reaction of ethylenediamine with
chloroacetic acid.[8]

Physical and Chemical Properties of EDTA

Property Value

Chemical Formula C10H16N20s[3]

Molar Mass 292.24 g/mol
Appearance White, crystalline solid[1]

Slightly soluble (acid form), salts are highly

Solubility in Water
soluble[1][4]

pKa1=O, pKa2=1.5, pKa3=2.0, pKa4=2.66
pKa values (carboxyl groups), pKas=6.16, pKas=10.24
(amino groups)[1][7]

Formation Constants (log Kf) of Metal-EDTA Complexes

The stability of metal-EDTA complexes is quantified by their formation constants (Kf). Higher
values indicate a more stable complex.
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Metal lon log Kf
Fes+ 25.1
Co®* 41.4
Pb2+ 18.0[1]
cuz+ 18.8[1]
Mnz* 14.0[1]
Caz* 10.7
Mgz2* 8.7

Note: Values are approximate and can vary with experimental conditions.

Experimental Protocols

The guantification and application of EDTA in research and clinical settings rely on precise
experimental protocols.

1. Quantification of EDTA by High-Performance Liquid Chromatography (HPLC)

A common method for determining EDTA concentrations in various samples, including drug
substances and surface waters, is Reverse-Phase HPLC (RP-HPLC).[9][10][11]

e Principle: EDTA's strong chelating properties and low UV activity present challenges for
direct HPLC analysis.[12] A common approach involves forming a UV-active complex with a
metal ion, such as copper(ll) or iron(lll), which can then be detected.[9][12][13]

e Instrumentation: An HPLC system equipped with a C18 column and a PDA or UV-Vis
detector is typically used.[9][11]

» Mobile Phase Preparation: A buffer solution is prepared containing an ion-pairing reagent
(e.g., tetrabutylammonium bromide), a metal salt (e.g., copper(ll) sulfate), and a pH buffer
(e.g., sodium acetate and acetic acid).[9] Acetonitrile is often used as the organic phase in a
gradient elution.[9]
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e Sample Preparation: Samples are diluted with an appropriate solvent (e.g., a
water/acetonitrile mixture) to a concentration within the linear range of the assay.[9]

o Chromatographic Conditions:

o

Column: C18, 250 x 4.6 mm, 5um particle size[9]

[¢]

Flow Rate: 1.0 ml/min[9]

o

Injection Volume: 20 pl[9]

[e]

Column Temperature: 30°C[9]

o

Detection Wavelength: 300 nm (for Cu-EDTA complex)[9]

 Validation: The method should be validated for specificity, precision, accuracy, linearity,
ruggedness, and robustness.[9] The limit of detection (LOD) and limit of quantitation (LOQ)
for EDTA are typically in the pg/L to pg/ml range.[9][11]

2. Complexometric Titration for Metal lon Determination

EDTA is widely used in analytical chemistry to determine the concentration of metal ions in a
solution through complexometric titration.[6]

e Principle: A solution of EDTA of known concentration is added to a sample containing the
metal ion. EDTA forms a stable complex with the metal ion. An indicator that also complexes
with the metal ion, but less strongly than EDTA, is used to signal the endpoint of the titration,
which is observed as a color change.

¢ Reagents:

o

Standard EDTA solution (typically disodium EDTA due to its higher solubility)[6]

[¢]

Buffer solution to maintain a specific pH (e.g., ammonia-ammonium chloride buffer for pH
10)[14][15]

[¢]

Metal ion indicator (e.g., Eriochrome Black T)[14][15]
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e Procedure:

o

A known volume of the metal ion solution is placed in a flask.

o The buffer solution and a few drops of the indicator are added. The solution will have the
color of the metal-indicator complex.[15]

o The standard EDTA solution is added from a burette.
o As EDTA is added, it displaces the indicator from the metal ion.

o The endpoint is reached when all the metal ions are complexed with EDTA, and the
solution changes to the color of the free indicator.[15]

Signaling Pathways and Biological Interactions

EDTA's primary mechanism of action in biological systems is its ability to chelate divalent and
trivalent metal ions. This has significant implications for various signaling pathways and
enzymatic processes that are metal-dependent.

Inhibition of Matrix Metalloproteinases (MMPS)

Matrix metalloproteinases are a family of zinc-dependent endopeptidases involved in the
degradation of extracellular matrix components. Their activity is crucial in processes like tissue
remodeling, wound healing, and cancer progression.

e Mechanism: EDTA inhibits MMPs by chelating the zinc ions essential for their catalytic
activity.[16] This chelation removes the cofactor from the enzyme's active site, rendering it
inactive.[16]

» Therapeutic Implications: The inhibition of MMPs by EDTA is being explored for various
therapeutic applications. For instance, in ophthalmology, EDTA has been shown to reduce
posterior capsular opacification after cataract surgery by inhibiting MMP activity in the
aqueous humor.[17][18] Studies have demonstrated that 17% EDTA can significantly inhibit
the activity of endogenous MMPs in human dentin within minutes.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

« 1. Ethylenediaminetetraacetic acid - Wikipedia [en.wikipedia.org]

e 2. educhimica.it [educhimica.it]

o 3. Application of EDTA in experimental research and molecular biology [bocsci.com]
e 4. nbinno.com [nbinno.com]

¢ 5. What is the mechanism of Disodium edetate? [synapse.patsnap.com]

e 6. Video: EDTA: Chemistry and Properties [jove.com]

e 7. brainkart.com [brainkart.com]

e 8. Synthesis of EDTA [chm.bris.ac.uk]

e 9. rjpdft.com [rjpdft.com]

e 10. ijppr.humanjournals.com [ijppr.numanjournals.com]

e 11. dergipark.org.tr [dergipark.org.tr]

e 12. HPLC Application for Analysis of EDTA | SIELC Technologies [sielc.com]
e 13.Icms.cz [lcms.cz]

e 14. m.youtube.com [m.youtube.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1230212/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-on-ethylenediaminetetraacetic-acid-edta
https://www.benchchem.com/product/b1230212?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Ethylenediaminetetraacetic_acid
http://www.educhimica.it/FERMILAB/attachments/065_BARBIERATO%20-%2039.%20Etyilenediaminetetracetic%20Acid.pdf
https://www.bocsci.com/blog/application-of-edta-in-experimental-research-and-molecular-biology/
https://www.nbinno.com/article/other-organic-chemicals/edta-synthesis-chemical-properties-jn
https://synapse.patsnap.com/article/what-is-the-mechanism-of-disodium-edetate
https://www.jove.com/science-education/v/14572/edta-chemistry-and-properties
https://www.brainkart.com/article/Chemistry-and-Properties-of-EDTA_29663/
https://www.chm.bris.ac.uk/motm/edta/synthesis_of_edta.htm
https://rjpdft.com/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmaceutical%20Dosage%20Forms%20and%20Technology;PID=2009-1-2-11
https://ijppr.humanjournals.com/wp-content/uploads/2022/08/10.Patel-Ankita-Patel-Alisha.pdf
https://dergipark.org.tr/en/download/article-file/2461157
https://sielc.com/Application-HPLC-Application-For-Analysis-of-EDTA
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/EDTA_Analysis_6008744153.pdf
https://m.youtube.com/watch?v=pirF4DPf-ks
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230212?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 15. m.youtube.com [m.youtube.com]
e 16. researchgate.net [researchgate.net]

e 17. Modulation of matrix metalloproteinase activity by EDTA prevents posterior capsular
opacification - PMC [pmc.ncbi.nim.nih.gov]

o 18. researchgate.net [researchgate.net]

« 19. Inhibition of endogenous dentin matrix metalloproteinases by ethylenediaminetetraacetic
acid - PMC [pmc.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [An In-depth Technical Guide on
Ethylenediaminetetraacetic Acid (EDTA)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230212/docs#an-in-depth-technical-guide-on-
ethylenediaminetetraacetic-acid-edta]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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